Cas no 20001-36-9 (Propyl 5-nitrofuran-2-carboxylate)
20001-36-9 structure
Product Name:Propyl 5-nitrofuran-2-carboxylate
CAS No:20001-36-9
MF:C8H9NO5
MW:199.160762548447
CID:1389620
PubChem ID:29906
Update Time:2025-04-20
Propyl 5-nitrofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Propyl 5-nitrofuran-2-carboxylate
- AI3-23600
- 5-nitro-furan-2-carboxylic acid propyl ester
- 2-Nitrofuran-5-carboxylate propyl ester
- 5-Nitrofuran-2-carbonsaeurepropylester
- n-Propyl-5-nitro-2-furoate
- NSC74626
- 2-FURANCARBOXYLIC ACID, 5-NITRO-, PROPYL ESTER
- AC1L1IEW
- BRN 1378786
- propyl 5-nitro-2-furancarboxylate
- AI3-23600; 5-nitro-furan-2-carboxylic acid propyl ester; 2-Nitrofuran-5-carboxylate propyl ester; 5-Nitrofuran-2-carbonsaeurepropylester; n-Propyl-5-nitro-2-furoate; NSC74626; 2-FURANCARBOXYLIC ACID, 5-NITRO-, PROPYL ESTER; AC1L1IEW; BRN 1378786; propyl 5-nitro-2-furancarboxylate;
- DTXSID50173814
- NSC-74626
- DS-012095
- 6CY6739G7S
- 2-Furoic acid, 5-nitro-, propyl ester
- NCIOpen2_000765
- 20001-36-9
- NSC 74626
- AKOS008949522
-
- Inchi: 1S/C8H9NO5/c1-2-5-13-8(10)6-3-4-7(14-6)9(11)12/h3-4H,2,5H2,1H3
- InChI Key: KDWMOTCARFFLTQ-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C([N+](=O)[O-])O1)=O)CCC
Computed Properties
- Exact Mass: 199.04807
- Monoisotopic Mass: 199.048072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3
- XLogP3: 2.2
Experimental Properties
- Density: 1.285
- Boiling Point: 307.9°C at 760 mmHg
- Flash Point: 140°C
- Refractive Index: 1.507
- PSA: 82.58
Propyl 5-nitrofuran-2-carboxylate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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